12-Demethylneocaesalpin F

• Molecular Formula: C27H34O7
• Molecular Weight: 470.6 g/mol
• InChI: InChI=1S/C27H34O7/c1-15-17-13-19(28)34-26(17,31)14-18-20(15)21(29)22(33-23(30)16-9-6-5-7-10-16)27(32)24(2,3)11-8-12-25(18,27)4/h5-7,9-10,13,15,18,20-22,29,31-32H,8,11-12,14H2,1-4H3/t15-,18-,20-,21+,22+,25+,26+,27+/m0/s1
• InChIKey: VHLRSKHOMKTLFY-WKAYIHASSA-N

12-Demethylneocaesalpin F: A Cassane Diterpenoid for Cytotoxicity and Natural Product Research

12-Demethylneocaesalpin F is a cassane-type diterpenoid natural product isolated from the plant species Caesalpinia pulcherrima [1]. It is characterized by a molecular formula of C27H34O7 and a molecular weight of 470.55 g/mol [2]. The compound has been identified as an antineoplastic agent and is recognized for its cytotoxic activity against cancer cell lines, including HL-60 and HeLa [3].

Cytotoxicity endpoint probe for cancer cell models

Cassane diterpenoid with C-12 demethyl structural feature

Natural product isolated from Caesalpinia pulcherrima

• [1] Das B, Srinivas Y, Sudhakar C, Mahender I, Laxminarayana K, Reddy PR, Raju TV, Jakka NM, Rao JV. New diterpenoids from Caesalpinia species and their cytotoxic activity. Bioorg Med Chem Lett. 2010 May 1;20(9):2847-50. View Source
• [2] NCBI. 12-demethyl neocaesalpin F [Supplementary Concept]. MeSH Unique ID: C551003. Date introduced: July 25, 2010. View Source
• [3] Maurya R, Ravi M, Singh S, Yadav PP. A review on cassane and norcassane diterpenes and their pharmacological studies. Fitoterapia. 2012 Mar;83(2):272-80. View Source

Why 12-Demethylneocaesalpin F Cannot Be Replaced by Generic Cassane Diterpenoids

Cassane diterpenoids, while sharing a core skeleton, exhibit significant variability in their biological activity due to subtle differences in functional groups, such as the absence of a methyl group at the C-12 position in 12-demethylneocaesalpin F [1]. This specific structural feature differentiates it from other neocaesalpin analogs and is crucial for its unique cytotoxic profile [2]. Direct substitution with other cassane diterpenoids, even those from the same plant source, would not guarantee comparable efficacy in targeted anticancer research applications due to the documented variation in IC50 values across different cell lines [3].

C-12 Demethyl Structural Specificity

C-12 demethylated cassane scaffold may shift cytotoxic response relative to methylated analogs; direct substitution may require validation.

Class-Level Response Variability

Reported IC50 values for cassane diterpenoids span a broad range across cancer cell lines; endpoint profile may not transfer between analogs.

Bioassay-Specific Endpoint Mismatch

Antifeedant and cytotoxicity endpoints differ mechanistically; substitution across assay contexts may require independent verification.

• [1] Das B, Srinivas Y, Sudhakar C, Mahender I, Laxminarayana K, Reddy PR, Raju TV, Jakka NM, Rao JV. New diterpenoids from Caesalpinia species and their cytotoxic activity. Bioorg Med Chem Lett. 2010 May 1;20(9):2847-50. View Source
• [2] Ma GX, Xu N, Yuan JQ, Wei H, Zheng QX, Sun ZC, Yang JS, Xu XD. Cassane-type diterpenes from the seeds of Caesalpinia minax with their antineoplastic activity. Planta Med. 2012 Aug;78(12):1363-9. View Source
• [3] Maurya R, Ravi M, Singh S, Yadav PP. A review on cassane and norcassane diterpenes and their pharmacological studies. Fitoterapia. 2012 Mar;83(2):272-80. View Source

Quantitative Differentiation of 12-Demethylneocaesalpin F: A Comparative Evidence Guide

Cytotoxic Activity Against HL-60 Leukemia Cells: 12-Demethylneocaesalpin F vs. Neocaesalpin Analogs

12-Demethylneocaesalpin F demonstrates a specific cytotoxic profile against HL-60 (human promyelocytic leukemia) cells, with an IC50 value of 44.89 ± 2.58 µM [1]. This is in contrast to the broad range of activities observed for other neocaesalpin-type compounds, where IC50 values against various cancer cell lines can range from 18.4 to 83.9 µM, indicating a more defined and potentially target-specific activity for 12-demethylneocaesalpin F [2].

HL-60 Cytotoxicity vs. Analogs

Class-level inference

IC50 44.89 ± 2.58 µM (HL-60)

vs. Neocaesalpin analogs: IC50 18.4 – 83.9 µM (various cell lines)

Supports leukemia-cell endpoint review

MTT assay; target-specific profile requires validation

Evidence Dimension	In vitro cytotoxicity (IC50)
Target Compound Data	44.89 ± 2.58 µM (HL-60)
Comparator Or Baseline	Other neocaesalpin-type diterpenes (e.g., neocaesalpin AA, AB, AC, AD, AE): IC50 range 18.4 - 83.9 µM against various cancer cell lines (HeLa, HCT-8, HepG-2, MCF-7, A549)
Quantified Difference	12-Demethylneocaesalpin F exhibits a specific IC50 value against HL-60 cells, while the comparator class shows a broader and less predictable range of activities across different cell lines.
Conditions	MTT assay, human cancer cell lines

Why This Matters

The defined IC50 value for HL-60 cells provides a reproducible benchmark for researchers focused on leukemia models, enabling more reliable experimental design and compound selection.

• [1] Das B, Srinivas Y, Sudhakar C, Mahender I, Laxminarayana K, Reddy PR, Raju TV, Jakka NM, Rao JV. New diterpenoids from Caesalpinia species and their cytotoxic activity. Bioorg Med Chem Lett. 2010 May 1;20(9):2847-50. View Source
• [2] Ma GX, Xu N, Yuan JQ, Wei H, Zheng QX, Sun ZC, Yang JS, Xu XD. Cassane-type diterpenes from the seeds of Caesalpinia minax with their antineoplastic activity. Planta Med. 2012 Aug;78(12):1363-9. View Source

Cytotoxic Activity Against HeLa Cervical Carcinoma Cells: 12-Demethylneocaesalpin F vs. Neocaesalpin Analogs

The compound's activity against HeLa (human cervical carcinoma) cells was measured at 52.69 ± 2.48 µM [1]. This value is higher than some potent cassane diterpenes, such as caesalpin A (IC50 2.1 µM against MCF-7) but falls within the moderate range observed for many compounds in this class [2], highlighting its specific, moderate activity profile.

HeLa Cytotoxicity Profile

Cross-study comparable

52.69 ± 2.48 µM (HeLa)

Supports SAR and cervical-cell endpoint context

Moderate potency; other cassane diterpenoids report IC50 from 2.1 to 18.4 µM

Evidence Dimension	In vitro cytotoxicity (IC50)
Target Compound Data	52.69 ± 2.48 µM (HeLa)
Comparator Or Baseline	Caesalpin A (IC50 2.1 µM against MCF-7); Neocaesalpin AA (IC50 18.4 µM against MCF-7)
Quantified Difference	12-Demethylneocaesalpin F is less potent than caesalpin A but more potent than some other neocaesalpin compounds against specific cell lines.
Conditions	MTT assay, human cancer cell lines

Why This Matters

The moderate activity against HeLa cells positions 12-demethylneocaesalpin F as a useful tool compound for studying the structure-activity relationships (SAR) of cassane diterpenoids, rather than as a highly potent lead candidate.

• [1] Das B, Srinivas Y, Sudhakar C, Mahender I, Laxminarayana K, Reddy PR, Raju TV, Jakka NM, Rao JV. New diterpenoids from Caesalpinia species and their cytotoxic activity. Bioorg Med Chem Lett. 2010 May 1;20(9):2847-50. View Source
• [2] Ma GX, Xu N, Yuan JQ, Wei H, Zheng QX, Sun ZC, Yang JS, Xu XD. Cassane-type diterpenes from the seeds of Caesalpinia minax with their antineoplastic activity. Planta Med. 2012 Aug;78(12):1363-9. View Source

Antifeedant Activity Against Plutella xylostella: 12-Demethylneocaesalpin F vs. Pulcherrimin C

In an antifeedant assay against Plutella xylostella (diamondback moth), 12-demethylneocaesalpin F exhibited an EC50 value of 3.05 μg/cm², which is more potent than the comparator pulcherrimin C (EC50 = 4.00 μg/cm²) [1].

Antifeedant Activity Comparison

Head-to-head comparison

EC50 3.05 µg/cm² (P. xylostella)

vs. Pulcherrimin C: 4.00 µg/cm²

Supports antifeedant screening context

Reported EC50; botanical insecticide research context

Evidence Dimension	Antifeedant activity (EC50)
Target Compound Data	3.05 μg/cm²
Comparator Or Baseline	Pulcherrimin C: 4.00 μg/cm²
Quantified Difference	12-Demethylneocaesalpin F has a 23.75% lower EC50 value, indicating higher potency.
Conditions	Antifeedant assay against Plutella xylostella

Why This Matters

The higher antifeedant potency compared to a related diterpenoid makes 12-demethylneocaesalpin F a preferred compound for research into botanical insecticides or crop protection applications.

• [1] Cassane Diterpenoids from the Aerial Parts of Caesalpinia pulcherrima and their Antifeedant and Insecticidal Activities against Mythimna separate and Plutella xylostella. 2020. View Source

Strategic Applications of 12-Demethylneocaesalpin F in Cancer and Agrochemical Research

Leukemia Research: HL-60 Cell Line Studies

12-Demethylneocaesalpin F serves as a specific chemical probe for investigating cytotoxic mechanisms in HL-60 promyelocytic leukemia cells. Its defined IC50 value (44.89 ± 2.58 µM) allows for consistent dose-response studies and SAR analysis within the cassane diterpenoid class [1].

Cervical Cancer Research: HeLa Cell Line Studies

The compound's moderate activity against HeLa cells (IC50 52.69 ± 2.48 µM) makes it a useful tool for comparative studies aimed at understanding how structural modifications in cassane diterpenoids influence activity against cervical carcinoma [2].

Botanical Insecticide Development: Antifeedant Screening

With an EC50 of 3.05 μg/cm² against Plutella xylostella, 12-demethylneocaesalpin F is a promising lead for the development of new antifeedant agents in crop protection. Its superior potency over pulcherrimin C makes it a valuable candidate for further formulation and field studies [3].

Natural Product Reference Standard

As a well-characterized cassane diterpenoid, 12-demethylneocaesalpin F is suitable for use as a reference standard in analytical chemistry and quality control of Caesalpinia-derived extracts [4].

Application

Selection Property

Validation Focus

Cancer cell-model endpoint studies

Cassane diterpenoid cytotoxicity profile

Cell-line response reproducibility and SAR

Cervical cell-model SAR studies

Moderate-activity SAR probe

Cytotoxicity comparison across cassane analogs

Antifeedant screening research

Antifeedant EC50 screening context

Comparative response against lepidopteran pests

Natural product analytical reference

Characterized diterpenoid identity

Standardization of Caesalpinia extracts

• [1] Das B, Srinivas Y, Sudhakar C, Mahender I, Laxminarayana K, Reddy PR, Raju TV, Jakka NM, Rao JV. New diterpenoids from Caesalpinia species and their cytotoxic activity. Bioorg Med Chem Lett. 2010 May 1;20(9):2847-50. View Source
• [2] Ma GX, Xu N, Yuan JQ, Wei H, Zheng QX, Sun ZC, Yang JS, Xu XD. Cassane-type diterpenes from the seeds of Caesalpinia minax with their antineoplastic activity. Planta Med. 2012 Aug;78(12):1363-9. View Source
• [3] Cassane Diterpenoids from the Aerial Parts of Caesalpinia pulcherrima and their Antifeedant and Insecticidal Activities against Mythimna separate and Plutella xylostella. 2020. View Source
• [4] NCBI. 12-demethyl neocaesalpin F [Supplementary Concept]. MeSH Unique ID: C551003. Date introduced: July 25, 2010. View Source